Cas no 2137700-98-0 (cyclopropyl(pyridin-4-yl)methyl(2-methylbutyl)amine)

• Product Name: cyclopropyl(pyridin-4-yl)methyl(2-methylbutyl)amine
• CAS No: 2137700-98-0
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 5609258
• PubChem ID: 165746422
• Update Time: 2025-06-08

cyclopropyl(pyridin-4-yl)methyl(2-methylbutyl)amine Chemical and Physical Properties

Names and Identifiers

• [cyclopropyl(pyridin-4-yl)methyl](2-methylbutyl)amine
• EN300-840316
• 2137700-98-0
• cyclopropyl(pyridin-4-yl)methyl(2-methylbutyl)amine

• Inchi： 1S/C14H22N2/c1-3-11(2)10-16-14(12-4-5-12)13-6-8-15-9-7-13/h6-9,11-12,14,16H,3-5,10H2,1-2H3
• InChI Key： AGUUZJOGYXFMGI-UHFFFAOYSA-N
• SMILES： N(CC(C)CC)C(C1C=CN=CC=1)C1CC1

Computed Properties

• Exact Mass: 218.178298710g/mol
• Monoisotopic Mass: 218.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 24.9Ų

Additional information on cyclopropyl(pyridin-4-yl)methyl(2-methylbutyl)amine

Introduction to Cyclopropyl(pyridin-4-yl)methyl(2-methylbutyl)amine (CAS No. 2137700-98-0)

Cyclopropyl(pyridin-4-yl)methyl(2-methylbutyl)amine (CAS No. 2137700-98-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a wide range of applications, particularly in the development of new therapeutic agents. The combination of a cyclopropyl group, a pyridine ring, and a substituted amine moiety makes it an intriguing candidate for further investigation.

The chemical structure of cyclopropyl(pyridin-4-yl)methyl(2-methylbutyl)amine is defined by its cyclopropyl and pyridine functionalities, which are known for their distinct chemical properties. The cyclopropyl group, with its three-membered ring, introduces significant strain and reactivity, while the pyridine ring provides aromatic stability and electron-withdrawing characteristics. The presence of the 2-methylbutyl chain further modulates the compound's solubility and lipophilicity, making it a versatile scaffold for drug design.

Recent studies have highlighted the potential of cyclopropyl(pyridin-4-yl)methyl(2-methylbutyl)amine in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain bacterial strains, suggesting its potential as an antibacterial agent. The unique combination of its structural elements may contribute to its ability to disrupt bacterial cell walls or inhibit essential enzymes.

In addition to its antibacterial properties, cyclopropyl(pyridin-4-yl)methyl(2-methylbutyl)amine has also been investigated for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in numerous physiological processes, including neurotransmission, hormone signaling, and immune responses. Preliminary studies have indicated that this compound can selectively bind to specific GPCRs, potentially leading to new therapeutic strategies for conditions such as anxiety disorders and chronic pain.

The pharmacokinetic properties of cyclopropyl(pyridin-4-yl)methyl(2-methylbutyl)amine have also been explored in preclinical studies. These studies have demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further development as a drug candidate.

To further understand the biological activity of cyclopropyl(pyridin-4-yl)methyl(2-methylbutyl)amine, researchers have employed a variety of in vitro and in vivo models. In vitro assays have shown that the compound can effectively inhibit the growth of cancer cells by inducing apoptosis and disrupting cell cycle progression. In vivo studies using animal models have confirmed these findings, demonstrating significant antitumor activity without causing severe side effects.

The synthetic route to produce cyclopropyl(pyridin-4-yl)methyl(2-methylbutyl)amine has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the cyclopropyl group through a ring-closing metathesis reaction and the subsequent coupling with the pyridine and amine moieties using standard coupling reactions such as Suzuki coupling or reductive amination. These synthetic methods are scalable and can be adapted for large-scale production if needed.

In conclusion, cyclopropyl(pyridin-4-yl)methyl(2-methylbutyl)amine (CAS No. 2137700-98-0) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its unique chemical structure makes it an attractive scaffold for drug design and development. Ongoing research continues to explore its potential applications in various therapeutic areas, positioning it as a valuable asset in the pharmaceutical industry.